Cas no 848818-60-0 (1H-PYRAZOLE-4-CARBONYL FLUORIDE, 1-(TETRAHYDRO-2H-PYRAN-2-YL)-)

1H-PYRAZOLE-4-CARBONYL FLUORIDE, 1-(TETRAHYDRO-2H-PYRAN-2-YL)- structure
848818-60-0 structure
Product Name:1H-PYRAZOLE-4-CARBONYL FLUORIDE, 1-(TETRAHYDRO-2H-PYRAN-2-YL)-
CAS No:848818-60-0
MF:C9H11FN2O2
MW:198.194245576859
CID:3232875
PubChem ID:86039217
Update Time:2025-04-21

1H-PYRAZOLE-4-CARBONYL FLUORIDE, 1-(TETRAHYDRO-2H-PYRAN-2-YL)- Chemical and Physical Properties

Names and Identifiers

    • 1H-PYRAZOLE-4-CARBONYL FLUORIDE, 1-(TETRAHYDRO-2H-PYRAN-2-YL)-
    • 848818-60-0
    • SCHEMBL6519027
    • DB-180358
    • 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-4-carboxylic acid fluoride
    • 1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazole-4-carbonyl fluoride
    • YHDZEWWJNZTQGS-UHFFFAOYSA-N
    • Inchi: 1S/C9H11FN2O2/c10-9(13)7-5-11-12(6-7)8-3-1-2-4-14-8/h5-6,8H,1-4H2
    • InChI Key: YHDZEWWJNZTQGS-UHFFFAOYSA-N
    • SMILES: C(F)(C1=CN(C2OCCCC2)N=C1)=O

Computed Properties

  • Exact Mass: 198.08045576Da
  • Monoisotopic Mass: 198.08045576Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 44.1Ų
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